Cas no 396088-09-8 (2-(3-ethoxy-4-methoxyphenyl)ethane-1-thiol)

• Product Name: 2-(3-ethoxy-4-methoxyphenyl)ethane-1-thiol
• CAS No: 396088-09-8
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 299740
• PubChem ID: 45094272
• Update Time: 2025-04-19

2-(3-ethoxy-4-methoxyphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanethiol,3-ethoxy-4-methoxy-
• Benzeneethanethiol, 3-ethoxy-4-methoxy- (9CI)
• 2-(3-ethoxy-4-methoxyphenyl)ethanethiol
• 2-(3-ethoxy-4-methoxyphenyl)ethane-1-thiol
• DTXSID40667272
• EN300-1827408
• 396088-09-8

• Inchi： 1S/C11H16O2S/c1-3-13-11-8-9(6-7-14)4-5-10(11)12-2/h4-5,8,14H,3,6-7H2,1-2H3
• InChI Key： ADRRJYQSGHNFKG-UHFFFAOYSA-N
• SMILES： SCCC1C=CC(=C(C=1)OCC)OC

Computed Properties

• Exact Mass: 212.08718
• Monoisotopic Mass: 212.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 19.5A^2

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles